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Compound of Interest

Compound Name: Methylsuccinic anhydride

Cat. No.: B147222 Get Quote

Technical Support Center: Methylsuccinic
Anhydride
This guide provides comprehensive safety and handling information for researchers, scientists,

and drug development professionals working with Methylsuccinic anhydride.

Troubleshooting and FAQs
This section addresses common issues and questions that may arise during the handling and

use of Methylsuccinic anhydride.
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Question Answer

What are the primary hazards associated with

Methylsuccinic anhydride?

Methylsuccinic anhydride is classified as a

hazardous substance. It causes skin irritation,

serious eye irritation, and may cause respiratory

irritation.[1][2][3]

What personal protective equipment (PPE) is

required when handling this chemical?

Appropriate PPE includes chemical safety

goggles or a face shield, protective gloves (e.g.,

nitrile), and a lab coat.[1][2] In case of

insufficient ventilation or potential for dust

formation, a dust mask (type N95 or equivalent)

is necessary.

How should I properly store Methylsuccinic

anhydride?

Store in a tightly closed container in a dry, cool,

and well-ventilated place.[1][3][4] It should be

kept away from incompatible materials such as

strong oxidizing agents, acids, bases, and

moisture.[2][5]

What should I do in the event of a small spill?

For a small solid spill, carefully sweep up the

material, avoiding dust formation, and place it

into a suitable, labeled container for disposal.[5]

[6] The affected area should then be wiped

down with a wet paper towel, which should also

be disposed of as hazardous waste.[6] Ensure

the area is well-ventilated.[1][7]

What constitutes a major spill and how should it

be handled?

A major spill is one that is too large for a single

person to handle safely, involves a significant

quantity (e.g., >500 ml of a solution), or poses

an immediate threat to personnel or the

environment.[8] In the event of a major spill,

evacuate the area immediately and contact your

institution's Environmental Health and Safety

(EHS) office.[9]

What are the correct first aid procedures for

exposure?

Eye Contact: Immediately rinse with plenty of

water for at least 15 minutes, holding the eyelids

open.[1][10] Seek medical attention.[4] Skin
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Contact: Remove contaminated clothing and

wash the affected area immediately with soap

and plenty of water.[5][11] If irritation persists,

get medical attention.[2] Inhalation: Move the

person to fresh air. If breathing is difficult, seek

medical attention.[1][4][11] Ingestion: Do NOT

induce vomiting. Rinse the mouth with water

and seek immediate medical attention.[1][10]

How should I dispose of Methylsuccinic

anhydride waste?

Dispose of contents and container in

accordance with local, regional, and national

regulations.[1][3] It should be treated as

hazardous waste and handled by a licensed

disposal service.[9]

What are the known incompatibilities for

Methylsuccinic anhydride?

Avoid contact with strong oxidizing agents,

acids, bases, alcohols, and amines.[5][10][12] It

is also sensitive to moisture.[2][13]

Quantitative Data Summary
The following table summarizes key quantitative data for Methylsuccinic anhydride.

Property Value Source

CAS Number 4100-80-5 [1]

Molecular Formula C5H6O3 [3][14]

Molecular Weight 114.10 g/mol [3][14]

Melting Point 33-35 °C (lit.)

Boiling Point 238-240 °C (lit.)

Density 1.22 g/mL at 25 °C (lit.)

Flash Point 113 °C (235.4 °F) - closed cup
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Protocol: Safe Handling and Use in a Reaction
This protocol outlines the safe handling of solid Methylsuccinic anhydride when setting up a

chemical reaction.

1. Preparation and PPE:

Before starting, ensure that the Safety Data Sheet (SDS) has been reviewed.

Work within a certified chemical fume hood.

Don the required personal protective equipment: a lab coat, chemical safety goggles, and

nitrile gloves.

2. Weighing and Transfer:

Tare a clean, dry weighing boat on an analytical balance.

Carefully scoop the required amount of Methylsuccinic anhydride from the stock container

onto the weighing boat. Minimize the creation of dust.

Close the stock container tightly immediately after use.

Carefully add the weighed solid to the reaction vessel. A powder funnel can be used to avoid

spillage.

3. Reaction Setup:

Assemble the reaction apparatus within the fume hood.

Add other reagents and solvents slowly and carefully.

If the reaction is to be heated, use a well-controlled heating mantle and ensure the setup is

secure.

4. Post-Reaction and Waste Disposal:

After the reaction is complete, allow the apparatus to cool to room temperature before

disassembly.
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Quench the reaction mixture safely according to the specific experimental procedure.

Dispose of all chemical waste, including any contaminated materials like weighing boats and

gloves, in a properly labeled hazardous waste container.

5. Decontamination:

Clean the work area in the fume hood thoroughly.

Wash hands with soap and water after removing gloves.

Visualizations
Logical Workflow for Handling Methylsuccinic
Anhydride
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Caption: Workflow for the safe handling of Methylsuccinic anhydride.
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Decision Flowchart for Accidental Exposure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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